Cas no 1856378-12-5 (N-(3-Methylpentan-2-yl)thietan-3-amine)

• Product Name: N-(3-Methylpentan-2-yl)thietan-3-amine
• CAS No: 1856378-12-5
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5304049
• Update Time: 2026-03-10

N-(3-Methylpentan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylpentan-2-yl)thietan-3-amine

• Inchi： 1S/C9H19NS/c1-4-7(2)8(3)10-9-5-11-6-9/h7-10H,4-6H2,1-3H3
• InChI Key： VTNCXYVFWFXTFZ-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 112
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on N-(3-Methylpentan-2-yl)thietan-3-amine

Professional Introduction to N-(3-Methylpentan-2-yl)thietan-3-amine (CAS No. 1856378-12-5)

N-(3-Methylpentan-2-yl)thietan-3-amine is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1856378-12-5, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents. The presence of a thietane ring and an amine functional group in its molecular framework suggests possible interactions with biological targets, which could be exploited for medicinal chemistry applications.

The molecular formula of N-(3-Methylpentan-2-yl)thietan-3-amine can be represented as C₉H₁₉NOS, highlighting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This specific arrangement of atoms contributes to the compound's distinct chemical properties, including its solubility, stability, and reactivity. These characteristics are crucial in determining its suitability for various chemical transformations and synthetic pathways, which are often employed in drug development processes.

In recent years, the pharmaceutical industry has seen a growing interest in heterocyclic compounds due to their diverse biological activities. Thietane derivatives, in particular, have been studied for their potential roles as intermediates in the synthesis of pharmacologically active agents. The amine group in N-(3-Methylpentan-2-yl)thietan-3-amine provides a site for further functionalization, enabling the attachment of other pharmacophores or bioisosteres that could enhance its therapeutic efficacy.

Current research in medicinal chemistry often involves the modification of existing molecular scaffolds to improve drug-like properties such as bioavailability, metabolic stability, and target specificity. The structural features of N-(3-Methylpentan-2-yl)thietan-3-amine make it a valuable building block for such endeavors. For instance, the thietane ring can serve as a scaffold for designing molecules that interact with specific enzymes or receptors involved in disease pathways. Additionally, the presence of a branched alkyl group (3-Methylpentan-2-yl) may influence the compound's pharmacokinetic profile, affecting its absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of N-(3-Methylpentan-2-yl)thietan-3-amine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include the formation of the thietane ring through cyclization reactions followed by functional group transformations to introduce the amine moiety. Advances in catalytic methods and green chemistry principles have also enabled more efficient and sustainable synthetic strategies for this type of compound.

In academic research circles, N-(3-Methylpentan-2-yl)thietan-3-amine has been explored as a precursor for more complex molecules with potential therapeutic applications. For example, studies have investigated its use in generating derivatives that exhibit antimicrobial or anti-inflammatory properties. The ability to modify its structure allows researchers to fine-tune its biological activity, making it a versatile tool in drug discovery programs.

The compound's physicochemical properties are also subjects of interest for formulation scientists who aim to develop effective drug delivery systems. Factors such as solubility and lipophilicity play critical roles in determining how a drug behaves within biological systems. By understanding these properties, researchers can design formulations that enhance the compound's bioavailability and therapeutic efficacy.

Evaluation of N-(3-Methylpentan-2-yl)thietan-3-am ine often involves both computational modeling and experimental validation. Computational methods can predict how the molecule interacts with biological targets at the atomic level, providing insights into its potential mechanism of action. Experimental studies then confirm these predictions through techniques such as spectroscopy, chromatography, and biological assays.

The future directions for research on N-(3-Methylpentan -2 -yl)thietan -3 -amine may include exploring its role in developing novel treatments for neurological disorders or chronic diseases. Its unique structural features offer opportunities for designing molecules that can modulate complex disease pathways. As our understanding of biology and chemistry continues to evolve, compounds like this one are likely to play significant roles in next-generation pharmaceuticals.

In conclusion, N-(3-Methylpentan -2 -yl)thietan -3 -amine (CAS No. 1856378 -12 -5) represents a promising candidate for further exploration in pharmaceutical chemistry. Its structural characteristics and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. Continued research into this compound will likely yield valuable insights into new therapeutic strategies and contribute to advancements in medicinal chemistry.